Cas no 56355-42-1 ( )

• Product Name: &nbsp
• CAS No: 56355-42-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 945253
• PubChem ID: 290114
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[4-(methylamino)phenyl]acetic acid
• 2-(4-methylaminophenyl)acetic acid
• 56355-42-1
• DTXSID50971791
• SCHEMBL693482
• 2-(4-(methylamino)phenyl)acetic acid
• 4-carboxymethyl-N-methylaniline
• NSC152738
• [4-(methylamino)phenyl]acetic acid
• NSC-152738
• NJEQMJPXRHIYMD-UHFFFAOYSA-N
•  

• Inchi： 1S/C9H11NO2/c1-10-8-4-2-7(3-5-8)6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
• InChI Key： NJEQMJPXRHIYMD-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)NC)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 339°C at 760 mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.605
• PSA: 49.33